2-(4-Chloro-3-methylphenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-(4-chloro-3-methylphenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C12H10ClNO/c1-8-6-9(2-3-11(8)13)12-7-10(15)4-5-14-12/h2-7H,1H3,(H,14,15)
• InChI Key: WSTSZZIDUJYONQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=O)C=CN2)Cl
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID50692595
• Molecular Weight: 219.66 g/mol
• CAS RN: 1261962-60-0

Description

2-(4-Chloro-3-methylphenyl)-4-hydroxypyridine, 95% (2-CMPH-95) is an organic compound with a wide range of applications in scientific research. It is a white solid with a melting point of 143-145 °C, and a boiling point of 204-205 °C. 2-CMPH-95 is a versatile compound that can be used as a starting material in a wide range of reactions, and has been used in many scientific studies due to its unique properties.

Mechanism of Action

2-(4-Chloro-3-methylphenyl)-4-hydroxypyridine, 95% has a unique mechanism of action. It acts as an electron-rich reagent, which allows it to be used as a catalyst in many reactions. The compound can act as a nucleophile, meaning that it can react with other molecules in order to form covalent bonds. In addition, 2-(4-Chloro-3-methylphenyl)-4-hydroxypyridine, 95% can act as an electron-donor, allowing it to form coordination complexes with other molecules.
Biochemical and Physiological Effects
2-(4-Chloro-3-methylphenyl)-4-hydroxypyridine, 95% has been studied for its biochemical and physiological effects. It has been shown to have an inhibitory effect on the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation. In addition, 2-(4-Chloro-3-methylphenyl)-4-hydroxypyridine, 95% has been shown to have an anti-inflammatory effect, as well as an antioxidant effect.

Advantages and Limitations for Lab Experiments

2-(4-Chloro-3-methylphenyl)-4-hydroxypyridine, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive and readily available compound, and is easy to synthesize. In addition, it is a versatile compound that can be used in a variety of reactions. However, 2-(4-Chloro-3-methylphenyl)-4-hydroxypyridine, 95% also has some limitations. It is a relatively reactive compound, and can be easily oxidized in the presence of air. In addition, it is not soluble in water, and must be dissolved in an organic solvent in order to be used in reactions.

Future Directions

The potential applications of 2-(4-Chloro-3-methylphenyl)-4-hydroxypyridine, 95% are numerous. It could be used in the development of new pharmaceuticals, pesticides, and other organic compounds. In addition, it could be used as a catalyst in a variety of reactions, such as the oxidation of alcohols. Furthermore, it could be used to study the biochemical and physiological effects of compounds. Finally, it could be used in the development of new polymers and materials.

Synthesis Methods

2-(4-Chloro-3-methylphenyl)-4-hydroxypyridine, 95% can be synthesized by the reaction of 4-chloro-3-methylphenol and 4-hydroxypyridine in the presence of a base, such as potassium carbonate. The reaction is carried out in a solvent such as ethanol or methanol, at a temperature of 80-90 °C. The reaction is complete after 2-3 hours, and the product can be isolated by filtration or crystallization.

Scientific Research Applications

2-(4-Chloro-3-methylphenyl)-4-hydroxypyridine, 95% has a wide range of applications in scientific research. It has been used as a starting material in the synthesis of various compounds, including pharmaceuticals, pesticides, and other organic compounds. It has also been used in the synthesis of polymers, for example in the production of polyurethane foam. In addition, 2-(4-Chloro-3-methylphenyl)-4-hydroxypyridine, 95% has been used as a catalyst in a variety of reactions, such as the oxidation of alcohols.